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Compound of Interest

Compound Name: Choline Chloride-13C3

Cat. No.: B12425863

An In-depth Technical Guide to Choline Chloride-13C3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Choline Chloride-13C3 is a stable isotope-labeled form of choline chloride, an essential
nutrient and a quaternary ammonium salt.[1][2] In this molecule, the three methyl groups
attached to the nitrogen atom are substituted with the heavy carbon isotope, 3C. This isotopic
labeling makes it an invaluable tool in metabolic research and quantitative analysis, as it is
chemically identical to its unlabeled counterpart but physically distinguishable by its increased
mass.

Primarily, Choline Chloride-13C3 serves two key functions in a research setting:

e Metabolic Tracer: It is used to trace the metabolic fate of choline through various biochemical
pathways in vitro and in vivo, enabling detailed metabolic flux analysis.[1][3]

 Internal Standard: It is employed as an internal standard for highly accurate quantification of
unlabeled choline and its metabolites in complex biological samples using mass
spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[1][3]

This guide provides a comprehensive overview of the chemical properties, metabolic pathways,
and experimental applications of Choline Chloride-13C3.
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Chemical and Physical Properties

Choline Chloride-13C3 is a white to pale yellow crystalline powder. Its fundamental properties
are summarized in the tables below.

Table 1: General Properties

Property Value Reference
(2-
IUPAC Name hydroxyethyl)tri(*3C)methylaza

nium chloride

2-hydroxy-N,N,N-tri(methyl-

Synonym(s) . :
13C)ethan-1-aminium chloride
Not available for this specific
CAS Number .
isotopologue
Unlabeled CAS 67-48-1 [4]
Molecular Formula C213CsH14CINO [5][6]
Molecular Weight 142.60 g/mol [51[6]
Purity >98% (Typical) [5]

Table 2: Solubility and Storage

Parameter Details Reference
Solubility

In Water 60 mg/mL (420.76 mM) [7]

In DMSO > 140 mg/mL (981.77 mM) [7]

_ Store at room temperature
Storage (Solid) ] [8]
under an inert atmosphere.

Store at -20°C forup to 1
Storage (Stock Solution) month or -80°C for up to 6 [11[7]

months. Protect from light.
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Metabolic Pathways of Choline

Choline is a central node in cellular metabolism, participating in three primary pathways.[9] The
use of Choline Chloride-13C3 allows researchers to trace the flow of the 13C-labeled methyl
groups through these interconnected networks.

e Phosphorylation (Kennedy Pathway): This pathway is responsible for the de novo synthesis
of phosphatidylcholine (PC), a critical component of cell membranes.[9][10]

e Oxidation: Choline is oxidized in the liver and kidneys to form betaine. Betaine is a vital
methyl donor in the one-carbon metabolism cycle, where it contributes to the remethylation

of homocysteine to form methionine.[11][12]

» Acetylation: In cholinergic neurons, choline is acetylated by choline acetyltransferase (ChAT)
to produce the neurotransmitter acetylcholine, which is essential for nerve signaling.[9][11]
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Caption: Major metabolic pathways of Choline-13Cs.
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Experimental Protocols

The most common application of Choline Chloride-13C3 is as an internal standard for
quantification of choline and its metabolites by isotope dilution mass spectrometry.

General Protocol: Quantification in Plasma by LC-
MS/MS

This protocol outlines a representative method for measuring choline levels in plasma.
Researchers should optimize parameters for their specific instrumentation and sample types.

1. Preparation of Standards and Internal Standard (IS):
e Prepare a stock solution of Choline Chloride-13C3 (e.g., 1 mg/mL in water).
e From this, prepare a working internal standard solution (e.g., 10 uM).

o Prepare a series of calibration standards of unlabeled choline chloride of known
concentrations.

2. Sample Preparation:
e Thaw plasma samples on ice.

e To 50 pL of plasma, add 10 pL of the Choline Chloride-13C3 internal standard working
solution.

e Add 150 pL of ice-cold acetonitrile or methanol to precipitate proteins.
e Vortex vigorously for 1 minute.

o Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

o Transfer the supernatant to a new tube or HPLC vial for analysis.

3. LC-MS/MS Analysis:
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e Liquid Chromatography (LC): Use a HILIC (Hydrophilic Interaction Liquid Chromatography)
column suitable for polar analytes.

o Mobile Phase A: Acetonitrile with 0.1% formic acid.
o Mobile Phase B: 10 mM Ammonium formate in water with 0.1% formic acid.

o Gradient: A gradient from high organic to high aqueous is typically used to retain and elute
choline.

e Mass Spectrometry (MS): Operate in positive electrospray ionization (ESI+) mode using
Multiple Reaction Monitoring (MRM).

o Monitor the specific mass-to-charge (m/z) transitions for both the analyte (unlabeled
choline) and the internal standard (*3Cs-choline).

o Unlabeled Choline Transition (example): Q1: 104.1 m/z - Q3: 60.1 m/z
o 13Cs-Choline Transition (example): Q1: 107.1 m/z - Q3: 63.1 m/z

4. Data Analysis:

Integrate the peak areas for both the unlabeled choline and the 13Cs-choline transitions.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratios of the standards against their
known concentrations.

Determine the concentration of choline in the unknown samples by interpolating their peak

area ratios from the calibration curve.
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Caption: Workflow for quantification using Choline-13Cs.

Conclusion

Choline Chloride-13C3 is an essential tool for researchers in metabolism, neuroscience, and
drug development. Its utility as a stable isotope tracer allows for the precise mapping of
choline's metabolic fate, while its role as an internal standard ensures the highest accuracy in
guantitative studies. The methodologies and data presented in this guide provide a
foundational understanding for the effective application of this powerful research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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